Cas no 56230-65-0 (Piperazine, 1-methyl-4-(phenylacetyl)-)

• Product Name: Piperazine, 1-methyl-4-(phenylacetyl)-
• CAS No: 56230-65-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD00583923
• CID: 4038521
• PubChem ID: 791366
• Update Time: 2025-06-09

Piperazine, 1-methyl-4-(phenylacetyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-methyl-4-(phenylacetyl)-
• 1-methyl-4-(phenylacetyl)piperazine
• Ethanone, 1-(4-methyl-1-piperazinyl)-2-phenyl-
• 1-(4-methylpiperazin-1-yl)-2-phenylethanone
• CHEMBL1907549
• 56230-65-0
• SR-01000201521-1
• STK421969
• AKOS003239519
• CBDivE_016102
• WS-02367
• SCHEMBL6707299
• 1-(4-Methylpiperazin-1-yl)-2-phenylethan-1-one
• SR-01000201521
• Oprea1_364501
• D86285
• AI-020/34585047
• HMS1580I14

• MDL： MFCD00583923
• Inchi： 1S/C13H18N2O/c1-14-7-9-15(10-8-14)13(16)11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3
• InChI Key： GQORSKSIIKZTBG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C)CC1)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 218.141913202Da
• Monoisotopic Mass: 218.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on Piperazine, 1-methyl-4-(phenylacetyl)-

Piperazine, 1-methyl-4-(phenylacetyl)- (CAS No. 56230-65-0): A Comprehensive Overview in Modern Chemical Research

Piperazine, 1-methyl-4-(phenylacetyl)-, identified by its Chemical Abstracts Service (CAS) number 56230-65-0, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic compound has garnered considerable attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Piperazine, 1-methyl-4-(phenylacetyl)- consists of a piperazine ring substituted with a methyl group at the 1-position and a phenylacetyl group at the 4-position. This unique configuration imparts distinct chemical reactivity, making it a crucial building block in medicinal chemistry. The presence of both nitrogen and oxygen atoms in its structure enhances its solubility in polar solvents, which is advantageous for various synthetic and pharmaceutical applications.

In recent years, Piperazine, 1-methyl-4-(phenylacetyl)- has been extensively studied for its potential in drug development. Its derivatives have shown promise in treating a range of medical conditions, including neurological disorders, infectious diseases, and inflammatory conditions. The compound's ability to act as a scaffold for pharmacophores has led to the discovery of several novel therapeutic agents.

One of the most notable applications of Piperazine, 1-methyl-4-(phenylacetyl)- is in the synthesis of antipsychotic and antidepressant drugs. Researchers have leveraged its structural framework to develop compounds that modulate neurotransmitter systems, particularly serotonin and dopamine pathways. These findings have been pivotal in understanding the mechanisms underlying mental health disorders and in designing more effective treatments.

Furthermore, the compound has been explored in the development of antimicrobial agents. Its derivatives exhibit potent activity against various bacterial and fungal strains, making them valuable candidates for combating resistant infections. The phenylacetyl moiety plays a crucial role in enhancing the antimicrobial properties by interfering with essential bacterial processes such as cell wall synthesis and DNA replication.

The role of Piperazine, 1-methyl-4-(phenylacetyl)- in cancer research is also noteworthy. Studies have demonstrated that certain derivatives of this compound can inhibit the growth of tumor cells by targeting specific signaling pathways involved in cancer progression. For instance, modifications to the piperazine ring have led to the development of kinase inhibitors that disrupt cancer cell proliferation and induce apoptosis.

Recent advancements in computational chemistry have further enhanced the understanding of Piperazine, 1-methyl-4-(phenylacetyl)-'s reactivity and interaction with biological targets. Molecular modeling techniques have been employed to predict how different derivatives might behave within biological systems, allowing for more targeted drug design. This approach has significantly reduced the time and cost associated with traditional trial-and-error methods in drug discovery.

The synthesis of Piperazine, 1-methyl-4-(phenylacetyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can obtain high-quality material for their studies. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed to construct the desired molecular framework efficiently.

The safety profile of Piperazine, 1-methyl-4-(phenylacetyl)- is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential side effects and determine safe handling protocols. These studies have revealed that while the compound is generally well-tolerated at therapeutic doses, certain derivatives may exhibit toxicity at higher concentrations.

In conclusion, Piperazine, 1-methyl-4-(phenylacetyl)- (CAS No. 56230-65-0) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing new drugs targeting various diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an even greater role in advancing medical science.